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Compound of Interest

methyl 3-(2-furyl)-1H-pyrazole-5-
Compound Name:
carboxylate

Cat. No.: B367129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl 3-(2-furyl)-1H-pyrazole-5-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
The guide details its commercial availability, physicochemical properties, plausible synthetic
routes with experimental protocols, and potential applications in drug development, particularly
focusing on its role as a scaffold for kinase inhibitors and antimicrobial agents.

Commercial Availability

Methyl 3-(2-furyl)-1H-pyrazole-5-carboxylate is available from several chemical suppliers
catering to the research and development market. One prominent distributor is Sigma-Aldrich,
which sources the compound from Life Chemicals Inc.[1]. Researchers interested in procuring
this compound should refer to the suppliers’ websites for the most current information on
availability, pricing, and packaging.

Physicochemical Properties

A summary of the key physicochemical properties of methyl 3-(2-furyl)-1H-pyrazole-5-
carboxylate is presented in the table below. This data is crucial for its handling, formulation,
and application in experimental settings.
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Property Value Source
CAS Number 34042-72-3 [1]
Molecular Formula CoHsN20s3

Molecular Weight 192.17 g/mol [1]
Physical Form Solid [1]
Purity >95% [1]
InChi Key NGPYFWYJJUVZPA- 1]
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Synthesis and Experimental Protocols

The synthesis of methyl 3-(2-furyl)-1H-pyrazole-5-carboxylate can be achieved through
several established methods for pyrazole ring formation. Two plausible and widely utilized
synthetic strategies are detailed below.

Route 1: 1,3-Dipolar Cycloaddition of a Diazo Compound
with an Alkyne

This approach is a powerful and regioselective method for the construction of the pyrazole ring
system. It involves the reaction of a diazo compound with an activated alkyne.[2][3][4][5][6]

Reaction Scheme:

4 "
Methyl diazoacetate + 2-Ethynylfuran [3+2] Cycloaddition > Methyl 3-(2-furyl)-1H-pyrazole-5-carboxylate

Condensation/Cyclization

Methyl 4-(2-furyl)-2,4-dioxobutanoate + Hydrazine hydrate > Methyl 3-(2-furyl)-1H-pyrazole-5-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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